Cas no 1243450-04-5 (1-Amino-4-bromo-1H-pyrrole-2-carboxylic acid)
1243450-04-5 structure
Product Name:1-Amino-4-bromo-1H-pyrrole-2-carboxylic acid
CAS No:1243450-04-5
MF:C5H5BrN2O2
MW:205.009400129318
CID:1082426
PubChem ID:52988164
Update Time:2025-04-20
1-Amino-4-bromo-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Amino-4-bromo-1H-pyrrole-2-carboxylic acid
- 1-amino-4-bromopyrrole-2-carboxylic acid
- MB14547
- DA-18968
- SCHEMBL21465765
- 1243450-04-5
-
- Inchi: 1S/C5H5BrN2O2/c6-3-1-4(5(9)10)8(7)2-3/h1-2H,7H2,(H,9,10)
- InChI Key: LOSPQTNVEDFKHJ-UHFFFAOYSA-N
- SMILES: BrC1=CN(C(C(=O)O)=C1)N
Computed Properties
- Exact Mass: 203.953
- Monoisotopic Mass: 203.953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.2A^2
- XLogP3: 1.5
1-Amino-4-bromo-1H-pyrrole-2-carboxylic acid Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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